Cas no 61429-03-6 (Piperazine, 1-nitroso-4-(2-propenyl)-)

Piperazine, 1-nitroso-4-(2-propenyl)- structure
61429-03-6 structure
Product Name:Piperazine, 1-nitroso-4-(2-propenyl)-
CAS No:61429-03-6
MF:C7H13N3O
MW:155.197621107101
CID:479835
PubChem ID:12554625
Update Time:2025-04-19

Piperazine, 1-nitroso-4-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-nitroso-4-(2-propenyl)-
    • 1-NITROSO-4-PROP-2-EN-1-YLPIPERAZINE
    • 1-nitroso-4-prop-2-enylpiperazine
    • Piperazine, 1-nitroso-4-(2-propenyl)- (9CI)
    • 1-allyl-4-nitroso-piperazine
    • 1-Nitroso-4-(prop-2-en-1-yl)piperazine
    • DTXSID60502353
    • Piperazine,1-nitroso-4-(2-propenyl)-(9ci)
    • 61429-03-6
    • Inchi: 1S/C7H13N3O/c1-2-3-9-4-6-10(8-11)7-5-9/h2H,1,3-7H2
    • InChI Key: RIWXAFDFBPSJAS-UHFFFAOYSA-N
    • SMILES: O=NN1CCN(CC=C)CC1

Computed Properties

  • Exact Mass: 155.10600
  • Monoisotopic Mass: 155.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 35.9Ų

Experimental Properties

  • PSA: 35.91000
  • LogP: 0.34720
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